Cas no 53872-60-9 ((3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-(1E,3R)-3-hydroxy-4-3-(trifluoromethyl)phenoxy-1-buten-1-yl-2H-cyclopentabfuran-2-one)
53872-60-9 structure
Product Name:(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-(1E,3R)-3-hydroxy-4-3-(trifluoromethyl)phenoxy-1-buten-1-yl-2H-cyclopentabfuran-2-one
CAS No:53872-60-9
MF:C18H19F3O5
MW:372.335676431656
CID:56480
PubChem ID:12042328
Update Time:2025-04-18
(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-(1E,3R)-3-hydroxy-4-3-(trifluoromethyl)phenoxy-1-buten-1-yl-2H-cyclopentabfuran-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3aR,4R,5R,6aS)-5-Hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-2-one
- (3AR,4R,5R,6aS)-5-Hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)-phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]fur...
- (3AR,4R,5R,6aS)-5-Hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)-phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-2-one
- (3aR,4R,5R,6aS)-5-hydroxy-4-[(3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
- 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-[(1E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-, (3aR,4R,5R,6aS)-
- Travoprost Epoxide
- (3aR,4R,5R,6aS)-5-hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-enyl)hexahydro-2H-cyclopenta[b]furan-2-one
- Travoprost Intermediate
- SCHEMBL1838024
- C15945
- SR-01000946575-1
- 53872-60-9
- J-501157
- (3aR,4R,5R,6aS)-4-((R,E)-4-(3-(trifluoromethyl)phenoxy)-3-hydroxybut-1-enyl)-hexahydro-5-hydroxycyclopenta[b]furan-2-one
- AKOS015896619
- SR-01000946575
- (+)-(3aR,4R,5r,6aS)-Hexahydro-5-hydroxy-4-[(1E,3R)-3-hydroxy-4-(3-trifluoromethyl)phenoxy-1-butenyl]-2H-cyclopenta[b]furan-2-one
- (3Ar,4R,5R,6aS)-5-hydroxy-4-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
- HMS3649I17
- AMY30073
- (3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-(1E,3R)-3-hydroxy-4-3-(trifluoromethyl)phenoxy-1-buten-1-yl-2H-cyclopentabfuran-2-one
-
- MDL: MFCD02259359
- Inchi: 1S/C18H19F3O5/c19-18(20,21)10-2-1-3-12(6-10)25-9-11(22)4-5-13-14-7-17(24)26-16(14)8-15(13)23/h1-6,11,13-16,22-23H,7-9H2/b5-4+/t11-,13-,14-,15-,16+/m1/s1
- InChI Key: XYSPYIAAWRUEML-AVMWIMHJSA-N
- SMILES: FC(C1=CC=CC(=C1)OC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)O)O)(F)F
Computed Properties
- Exact Mass: 372.11800
- Monoisotopic Mass: 372.11845819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Density: 1.434
- Boiling Point: 520.6°C at 760 mmHg
- Flash Point: 520.599 °C at 760 mmHg
- Refractive Index: 1.583
- PSA: 75.99000
- LogP: 2.31380
(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-(1E,3R)-3-hydroxy-4-3-(trifluoromethyl)phenoxy-1-buten-1-yl-2H-cyclopentabfuran-2-one Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C(BD233247)
(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-(1E,3R)-3-hydroxy-4-3-(trifluoromethyl)phenoxy-1-buten-1-yl-2H-cyclopentabfuran-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H294730-100mg |
(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(1E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-2-one |
53872-60-9 | 100mg |
$207.00 | 2023-05-18 | ||
| TRC | H294730-250mg |
(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(1E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-2-one |
53872-60-9 | 250mg |
$483.00 | 2023-05-18 | ||
| TRC | H294730-500mg |
(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(1E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-2-one |
53872-60-9 | 500mg |
$793.00 | 2023-05-18 | ||
| TRC | H294730-1g |
(3aR,\u200b4R,\u200b5R,\u200b6aS)\u200b-Hexahydro-\u200b5-\u200bhydroxy-\u200b4-\u200b[(1E,\u200b3R)\u200b-\u200b3-\u200bhydroxy-\u200b4-\u200b[3-\u200b(trifluoromethyl)\u200bphenoxy]\u200b-\u200b1-\u200bbuten-\u200b1-\u200byl]\u200b-\u200b2H-\u200bcyclopenta[b]\u200bfuran-\u200b2-\u200bone |
53872-60-9 | 1g |
$ 1055.00 | 2022-06-04 | ||
| Chemenu | CM196099-1g |
(3AR,4R,5R,6aS)-5-Hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)-phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-2-one |
53872-60-9 | 95% | 1g |
$*** | 2023-05-30 | |
| TRC | H294730-1000mg |
(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(1E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-2H-cyclopenta[b]furan-2-one |
53872-60-9 | 1g |
$1275.00 | 2023-05-18 | ||
| Chemenu | CM196099-1g |
(3AR,4R,5R,6aS)-5-Hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)-phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-2-one |
53872-60-9 | 95% | 1g |
$860 | 2021-06-09 | |
| Alichem | A159002991-1g |
(3aR,4R,5R,6aS)-5-Hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-2-one |
53872-60-9 | 95% | 1g |
$947.60 | 2023-09-01 | |
| A2B Chem LLC | AG24282-50mg |
(3aR,4R,5R,6aS)-5-Hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-2-one |
53872-60-9 | ≥98% | 50mg |
$87.00 | 2024-04-19 | |
| A2B Chem LLC | AG24282-100mg |
(3aR,4R,5R,6aS)-5-Hydroxy-4-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-2-one |
53872-60-9 | ≥98% | 100mg |
$155.00 | 2024-04-19 |
(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-(1E,3R)-3-hydroxy-4-3-(trifluoromethyl)phenoxy-1-buten-1-yl-2H-cyclopentabfuran-2-one Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
53872-60-9 ((3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-(1E,3R)-3-hydroxy-4-3-(trifluoromethyl)phenoxy-1-buten-1-yl-2H-cyclopentabfuran-2-one) Related Products
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